2-[2-(1-adamantylcarbonyl)hydrazino]-N-benzyl-2-oxoacetamide

• IUPAC Name: 2-[2-(adamantane-1-carbonyl)hydrazinyl]-N-benzyl-2-oxoacetamide
• InChI: InChI=1S/C20H25N3O3/c24-17(21-12-13-4-2-1-3-5-13)18(25)22-23-19(26)20-9-14-6-15(10-20)8-16(7-14)11-20/h1-5,14-16H,6-12H2,(H,21,24)(H,22,25)(H,23,26)
• InChI Key: FOXGTJYTUIHPGW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NNC(=O)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

2-[2-(1-adamantylcarbonyl)hydrazino]-N-benzyl-2-oxoacetamide, commonly known as AHA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AHA is a hydrazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of AHA is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. AHA has been shown to inhibit the activity of DNA topoisomerase, an enzyme involved in DNA replication, and RNA polymerase, an enzyme involved in RNA synthesis. AHA has also been shown to inhibit the activity of various proteases, which are enzymes involved in protein degradation.
Biochemical and Physiological Effects:
AHA has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that AHA can induce cell death in cancer cells by inducing apoptosis, a process of programmed cell death. AHA has also been shown to inhibit the replication of various viruses, including HIV and influenza virus. In animal studies, AHA has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

AHA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. AHA is also relatively easy to handle and can be stored for extended periods without degradation. However, AHA has some limitations in lab experiments. It is a hydrazine derivative, which can be toxic and requires careful handling. AHA is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for AHA research. One potential direction is to study the use of AHA as a drug delivery system for cancer therapy. Another direction is to explore the potential use of AHA as a herbicide for weed control. Additionally, further studies are needed to fully understand the mechanism of action of AHA and its potential applications in various fields.

Synthesis Methods

The synthesis of AHA involves a multi-step process that starts with the reaction of adamantyl isothiocyanate with hydrazine hydrate to form the intermediate, 1-adamantylthiourea. The intermediate is then treated with benzyl bromide to form the N-benzyl derivative, which is further reacted with oxalyl chloride to form the final product, AHA. The synthesis method has been optimized to yield high purity and high yield of AHA.

Scientific Research Applications

AHA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, AHA has been shown to exhibit anticancer, antiviral, and antibacterial properties. AHA has also been studied for its potential use as a drug delivery system due to its ability to target cancer cells selectively. In agriculture, AHA has been shown to be an effective herbicide and can be used to control weed growth. In material science, AHA has been studied for its potential use in the synthesis of metal nanoparticles.